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Compound of Interest

Compound Name:
2-Methoxy-5-

(methylthio)benzaldehyde

CAS No.: 67868-81-9

Cat. No.: B3278482

Get Quote

Part 1: Executive Summary
2-Methoxy-5-(methylthio)benzaldehyde is a trisubstituted benzene derivative featuring three

distinct functional handles: an electrophilic aldehyde, an electron-donating methoxy group, and

an oxidizable methylthio (thioether) moiety.

Its primary value in drug development lies in its role as a "divergent scaffold." The aldehyde

functionality serves as a linchpin for heterocycle formation (particularly benzothiazoles and

Schiff bases), while the methylthio group provides a unique electronic tuner that can be

selectively oxidized to a sulfoxide or sulfone, altering the lipophilicity and metabolic stability of

the final drug candidate.

Part 2: Physicochemical Profile
This compound is typically encountered as a low-melting solid or viscous oil. Researchers

should handle it as a moisture-sensitive aldehyde with potential stench characteristics due to

the thioether motif.
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Property Data Notes

Chemical Name
2-Methoxy-5-

(methylthio)benzaldehyde

CAS Number 67868-81-9 Validated identifier

Molecular Formula C₉H₁₀O₂S

Molecular Weight 182.24 g/mol

Physical State Pale yellow solid or oil

Low melting point (approx. 40–

50°C estimated based on

analogs)

Solubility
DCM, THF, Ethyl Acetate,

DMSO
Poor water solubility

Reactivity Profile
Electrophilic (Aldehyde),

Nucleophilic (Sulfur)
Sensitive to strong oxidants

Storage
2–8°C, Inert Atmosphere

(N₂/Ar)

Prevent oxidation of -CHO to -

COOH or -SMe to -S(O)Me

Part 3: Synthetic Pathways
Two primary routes exist for synthesizing this scaffold.[1] The choice depends on the

availability of starting materials and the scale of production.

Route A: Vilsmeier-Haack Formylation (Preferred for
Scale)
This route utilizes 4-(methylthio)anisole as the starting material. The methoxy group is a

stronger activator than the methylthio group, directing the formyl group to the ortho position

relative to itself.

Reagents: POCl₃, DMF (N,N-Dimethylformamide).

Mechanism: Formation of the Vilsmeier reagent (chloroiminium ion), followed by Electrophilic

Aromatic Substitution (EAS) at the position ortho to the methoxy group.
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Selectivity: High regioselectivity due to the synergistic directing effects (Para to -SMe, Ortho

to -OMe).

Route B: Methylation of Salicylaldehyde Derivative
Used when 2-hydroxy-5-(methylthio)benzaldehyde is available (e.g., from Reimer-Tiemann

reaction of 4-(methylthio)phenol).

Reagents: Dimethyl sulfate (Me₂SO₄) or Methyl Iodide (MeI), K₂CO₃, Acetone/DMF.

Process: Standard Williamson ether synthesis.

Visualizing the Synthesis Logic
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Figure 1: Convergent synthetic pathways. Route A (top) is generally more direct for industrial

scaling.

Part 4: Reactivity & Pharmaceutical Applications
The core utility of 2-Methoxy-5-(methylthio)benzaldehyde is its ability to react with

binucleophiles to form fused heterocyclic rings.

Benzothiazole Synthesis (Bioactive Core)
The condensation of this aldehyde with 2-aminothiophenol yields 2-arylbenzothiazoles.[2]

These derivatives are heavily researched for:

Antitumor activity: Intercalating DNA or inhibiting specific kinases.
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Antimicrobial agents: Disrupting bacterial cell walls.

Imaging agents: Benzothiazoles often exhibit fluorescence, useful for amyloid plaque

imaging (e.g., in Alzheimer's research).

Protocol Insight:

Reaction: Equimolar amounts of aldehyde and 2-aminothiophenol in ethanol/acetic acid (cat.)

reflux. Mechanism: Schiff base formation followed by intramolecular nucleophilic attack of the

thiol and oxidative aromatization.

Electronic Tuning via Sulfur Oxidation
The -SMe group is a "pro-metabolic" handle. In drug design, if the -SMe compound is too

lipophilic (high LogP) or metabolically labile:

Sulfoxide (-S(=O)Me): Created using 1 eq. mCPBA or NaIO₄. Increases polarity and chirality.

Sulfone (-SO₂Me): Created using excess oxidant. Highly electron-withdrawing, improving

metabolic stability.

Schiff Base Ligands
Reaction with primary amines yields imines (Schiff bases), which are widely used as ligands for

metal complexes (Cu, Zn) in catalysis or as radiopharmaceutical precursors.

Reaction Network Diagram
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Figure 2: The divergent reactivity profile allows for library generation in medicinal chemistry.

Part 5: Handling & Safety Protocols
As a sulfur-containing aldehyde, strict adherence to safety protocols is required to maintain

data integrity and personnel safety.

Odor Control: The methylthio group can generate volatile sulfides. All weighing and reactions

must be performed in a functioning fume hood. Glassware should be treated with bleach

(hypochlorite) solution before cleaning to oxidize residual sulfides.

Oxidation Prevention: The aldehyde is prone to air oxidation to the carboxylic acid (2-

methoxy-5-(methylthio)benzoic acid). Store under nitrogen or argon.

GHS Classification (Typical for this class):

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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